Cas no 665054-36-4 (7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-(propylamino)-,)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-(propylamino)-,
• CAS No: 665054-36-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 878523
• Update Time: 2023-03-27

7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-(propylamino)-, Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-carboxylicacid,3-(propylamino)-,
• 7-Oxabicyclo[2.2.1]heptane-2-carboxylic acid, 3-(propylamino)-, (1R,2S,3R,4S)-rel-

• Inchi： 1S/C10H17NO3/c1-2-5-11-9-7-4-3-6(14-7)8(9)10(12)13/h6-9,11H,2-5H2,1H3,(H,12,13)/t6-,7+,8-,9+/m1/s1
• InChI Key： WYSRBPNFOZMUNV-XAVMHZPKSA-N
• SMILES： [C@@]12([H])O[C@@]([H])(CC1)[C@H](NCCC)[C@@H]2C(O)=O

Computed Properties

• Exact Mass: 199.121
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2